Cas no 930089-71-7 (2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide)

• Product Name: 2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide
• CAS No: 930089-71-7
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• CID: 4827836
• Update Time: 2025-10-12

2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide

• Inchi： 1S/C8H12N2O.BrH/c1-11-8-6-7(2-4-9)3-5-10-8;/h3,5-6H,2,4,9H2,1H3;1H
• InChI Key： LVCGHMGYYMCBDI-UHFFFAOYSA-N
• SMILES： Br.O(C)C1C=C(C=CN=1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 108
• Topological Polar Surface Area: 48.1

Additional information on 2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide

Recent Advances in the Study of 2-(2-Methoxypyridin-4-yl)ethanamine Hydrobromide (CAS: 930089-71-7)

2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide (CAS: 930089-71-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a precursor in the synthesis of novel bioactive molecules. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential clinical applications, making it a focal point for researchers aiming to develop new treatments for neurological and psychiatric disorders.

One of the key areas of research involving 2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide is its role as a building block in the synthesis of ligands targeting G protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These findings suggest potential applications in the treatment of conditions such as depression, anxiety, and schizophrenia, where serotonin receptor modulation is a well-established therapeutic strategy.

In addition to its pharmacological potential, recent advancements in the synthetic chemistry of 2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide have been reported. A novel, high-yield synthesis method was developed and published in Organic Process Research & Development in early 2024. This method utilizes a streamlined, one-pot reaction sequence that significantly reduces production costs and improves scalability, addressing previous challenges associated with the compound's industrial-scale synthesis. The improved synthetic route has been praised for its efficiency and environmental friendliness, as it minimizes the use of hazardous reagents and generates less waste.

Furthermore, preclinical studies have explored the compound's pharmacokinetic profile and safety. Research conducted by a team at the University of California, San Francisco, and published in Drug Metabolism and Disposition in 2023, revealed favorable absorption and distribution characteristics of 2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide in rodent models. The compound demonstrated good blood-brain barrier penetration, a critical factor for its potential use in central nervous system disorders. Toxicological assessments indicated a favorable safety profile at therapeutic doses, with no significant adverse effects observed in acute toxicity studies.

Looking ahead, the potential applications of 2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide extend beyond its current scope. Ongoing research is investigating its utility in the development of positron emission tomography (PET) radiotracers for neuroimaging, as well as its incorporation into multifunctional drug delivery systems. The compound's versatility and promising biological activity make it a valuable asset in the toolkit of medicinal chemists and pharmacologists, with the potential to contribute to breakthroughs in the treatment of complex neurological diseases.

In conclusion, 2-(2-Methoxypyridin-4-yl)ethanamine hydrobromide (CAS: 930089-71-7) represents a compound of growing importance in chemical biology and pharmaceutical research. Recent studies have highlighted its potential in GPCR-targeted therapies, improved synthetic methodologies, and favorable pharmacokinetic properties. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in the development of next-generation therapeutics for neurological and psychiatric disorders.